ethyl 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoate

• IUPAC Name: ethyl 3-(1,3,5-trimethylpyrazol-4-yl)propanoate
• InChI: InChI=1S/C11H18N2O2/c1-5-15-11(14)7-6-10-8(2)12-13(4)9(10)3/h5-7H2,1-4H3
• InChI Key: XCZUSJYSGYITDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=C(N(N=C1C)C)C
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

Synthesis Analysis

ETP can be synthesized by the reaction between 1,3,5-trimethylpyrazole and ethyl (bromo)acetate in the presence of a base such as potassium carbonate. The product can be purified by recrystallization from an organic solvent.

Molecular Structure Analysis

The structure of ETP can be confirmed by various spectroscopic methods such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry. The molecular formula of ETP is C11H18N2O2 and the molecular weight is 210.277.

Chemical Reactions Analysis

While specific chemical reactions involving ETP are not mentioned in the search results, pyrazole derivatives like ETP are known for their diverse pharmacological effects and have various applications in scientific research and industry.

Scientific Research Applications

Fluorescent Properties

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Mechanism of Action

Target of Action

Ethyl 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoate is a pyrazole derivative . Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The primary targets of these compounds are typically the causative agents of these diseases, namely Leishmania strains and Plasmodium strains .

Mode of Action

A molecular simulation study of a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that the compound may interact with its targets in a similar manner, leading to inhibition of the target organisms.

Biochemical Pathways

Given its antileishmanial and antimalarial activities, it is likely that the compound interferes with the life cycle of leishmania and plasmodium species, disrupting key biochemical pathways necessary for their survival and proliferation .

Result of Action

The result of the action of ethyl 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoate is the inhibition of the growth and proliferation of Leishmania and Plasmodium species . This leads to a reduction in the severity of diseases caused by these organisms, such as leishmaniasis and malaria .

Synthesis routes and methods

Procedure details

Dissolve ethyl 4-acetyl-5-oxohexanoate (2.00 g, 9.99 mmol) in acetic acid (21 mL). Add methyl hydrazine (589 μL, 10.99 mmol) and stir at room temperature for 18 hr. Concentrate and dissolve residue in ethyl acetate. Wash ethyl acetate layer with saturated aqueous sodium bicarbonate solution. Extract aqueous layer twice with ethyl acetate, dry (magnesium sulfate), filter, concentrate and purify (silica gel chromatography, eluting with 0:100 to 100% ethyl acetate:hexanes) to give 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)-propionic acid ethyl ester (1.95 g, 93%). MS (ES): m/z=211 [M+H]+.